2-Bromo-6-(hexafluoro-2-hydroxyprop-2-yl)pyridine

• Molecular Formula: C8H4BrF6NO
• Molecular Weight: 324.02 g/mol
• IUPAC Name: 2-(6-bromopyridin-2-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• InChI: InChI=1S/C8H4BrF6NO/c9-5-3-1-2-4(16-5)6(17,7(10,11)12)8(13,14)15/h1-3,17H
• InChI Key: FVAAOCYFPRQZNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)Br)C(C(F)(F)F)(C(F)(F)F)O

Description

2-Bromo-6-(hexafluoro-2-hydroxyprop-2-yl)pyridine is a useful research compound. Its molecular formula is C8H4BrF6NO and its molecular weight is 324.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of 2,6-dibromo pyridine 260 (2.37 g, 10 mmol) in dry THF, cooled to 0° C., n-BuLi 1.4 mmol in hexane (7.9 ml, 11 mmol) was added drop wise, and stirred for 10 min. Then hexafluoroacetone (CF3—CO—CF3) 244 was added to the reaction mixture and continued stirring for another 2 h. After completion of the reaction, it was quenched with saturated ammonium chloride solution. The organic layer was separated and aqueous phase was extracted again with diethyl ether, the combined organic layer was dried over sodium sulphate and concentrated to get the crude compound 2-(6-bromopyridin-2-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol 261, which was purified through 100-200 mesh silica gel by eluting the compound at 15% Ethylacetate in hexane to get the thick oil compound 261.

Synthesis routes and methods II

Procedure details

To a suspension of 2,6-dibromopyridine (2.37 g, 10 mmol) in THF (25 mL) at -70° there was added slowly n-BuLi, 1.4M, in hexane (7.9mL, 11 mmol). The resulting mixture was stirred in the cold until a solution was obtained (10 min). This solution was cannulated into a solution of hexafluoroacetone prepared by bubbling hexafluoroacetone into THF (10 mL) at -70° for 3 min. The resulting reaction mixture was stirred for 15 min., then quenched with an aqueous solution of NH4Cl (8 mL). The suspension was allowed to warm to r.t. and was extracted with Et2O. After drying and evaporation of the organic extract, the residue was chromatographed on silica gel with hexane:EtOAc, followed by bulb-to-bulb distillation to afford the title compound, m.p. 67°-69° C.